Cas no 497-67-6 (5-Methyl-2-(1-methylethenyl)-4-hexenoic Acid)

• Product Name: 5-Methyl-2-(1-methylethenyl)-4-hexenoic Acid
• CAS No: 497-67-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1531630
• PubChem ID: 3013894
• Update Time: 2025-04-21

5-Methyl-2-(1-methylethenyl)-4-hexenoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(1-methylethenyl)hex-4-enoic acid
• 5-methyl-2-(1-methylethenyl)-4-Hexenoic acid
• 497-67-6
• 4-Hexenoic acid, 5-methyl-2-(1-methylethenyl)-
• SCHEMBL3359833
• 5-methyl-2-prop-1-en-2-ylhex-4-enoic acid
• DTXSID60964351
• 5-Methyl-2-(prop-1-en-2-yl)hex-4-enoic acid
• NNVQOMNUZSZZAL-UHFFFAOYSA-N
• starbld0029671
• 2-Isopropenyl-5-methyl-4-hexenoic acid
• 5-Methyl-2-(1-methylethenyl)-4-hexenoic Acid

• Inchi： 1S/C10H16O2/c1-7(2)5-6-9(8(3)4)10(11)12/h5,9H,3,6H2,1-2,4H3,(H,11,12)
• InChI Key： NNVQOMNUZSZZAL-UHFFFAOYSA-N
• SMILES： OC(C(C(=C)C)C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.2

Experimental Properties

• Density: 0.95
• Boiling Point: 272.6°C at 760 mmHg
• Flash Point: 169.8°C
• Refractive Index: 1.47
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids